2-Piperidin-2-yl-1,3-benzothiazole
Overview
Description
“2-Piperidin-2-yl-1,3-benzothiazole” is a compound with the molecular formula C12H14N2S. It has a molecular weight of 218.32 g/mol . The compound is part of the benzothiazole class of compounds, which are known for their diverse range of biological activities .
Molecular Structure Analysis
The molecular structure of “2-Piperidin-2-yl-1,3-benzothiazole” includes a benzothiazole moiety and a piperidine ring. The benzothiazole moiety is a bicyclic system with fused benzene and thiazole rings containing electron-rich heteroatoms, nitrogen and sulfur . The piperidine ring is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .
Chemical Reactions Analysis
Benzothiazole derivatives, including “2-Piperidin-2-yl-1,3-benzothiazole”, are highly reactive building blocks for organic and organoelement synthesis, including the synthesis of pharmacologically active heterocycles .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Piperidin-2-yl-1,3-benzothiazole” include a molecular weight of 218.32 g/mol, a topological polar surface area of 53.2 Ų, and a rotatable bond count of 1 .
Scientific Research Applications
Anti-inflammatory Applications
The compound “2-Piperidin-2-yl-1,3-benzothiazole” has been studied for its potential anti-inflammatory properties. Researchers have designed and synthesized derivatives of this compound to analyze their effectiveness in reducing inflammation through both in vitro and in silico approaches .
Antimicrobial Activity
There is research indicating that derivatives of “2-Piperidin-2-yl-1,3-benzothiazole” have been evaluated for their antimicrobial activity. This suggests that the compound could be useful in developing new antimicrobial agents .
Piperidine Derivatives Synthesis
The compound serves as a precursor in the synthesis of various piperidine derivatives. These derivatives have a wide range of applications, including medicinal chemistry and material science .
Anti-fibrotic Activities
Derivatives of “2-Piperidin-2-yl-1,3-benzothiazole” have been synthesized and found to exhibit anti-fibrotic activities, which could be beneficial in treating conditions like fibrosis .
Future Directions
Piperidine-containing compounds, including “2-Piperidin-2-yl-1,3-benzothiazole”, represent one of the most important synthetic medicinal blocks for drug construction. Their synthesis has long been widespread . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Mechanism of Action
Target of Action
The primary target of 2-Piperidin-2-yl-1,3-benzothiazole is the Cyclooxygenase (COX) enzymes , specifically COX-1 . These enzymes play a crucial role in the inflammatory response by catalyzing the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation .
Mode of Action
2-Piperidin-2-yl-1,3-benzothiazole interacts with its targets by inhibiting the activity of COX-1 . This inhibition results in a decrease in the production of prostaglandins, thereby reducing inflammation .
Biochemical Pathways
The compound affects the arachidonic acid pathway by inhibiting COX-1, which leads to a decrease in the production of prostaglandins . The downstream effects include a reduction in inflammation and associated symptoms .
Result of Action
The molecular and cellular effects of 2-Piperidin-2-yl-1,3-benzothiazole’s action include a significant reduction in the production of prostaglandins due to the inhibition of COX-1 . This leads to a decrease in inflammation and associated symptoms .
properties
IUPAC Name |
2-piperidin-2-yl-1,3-benzothiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2S/c1-2-7-11-9(5-1)14-12(15-11)10-6-3-4-8-13-10/h1-2,5,7,10,13H,3-4,6,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXJHTXUNRZNJKT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)C2=NC3=CC=CC=C3S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50391490 |
Source
|
| Record name | 2-piperidin-2-yl-1,3-benzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50391490 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Piperidin-2-yl-1,3-benzothiazole | |
CAS RN |
51785-22-9 |
Source
|
| Record name | 2-piperidin-2-yl-1,3-benzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50391490 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(piperidin-2-yl)-1,3-benzothiazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1,2-dione](/img/structure/B1273253.png)
![Ethyl 2-amino-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate](/img/structure/B1273260.png)
